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Introduction

Tropomyosin receptor kinases (TRK) are a family of receptor tyrosine kinases (RTKs) that play
a crucial role in the development and function of the nervous system.[1][2] The TRK family
consists of three members: TRKA, TRKB, and TRKC, encoded by the NTRK1, NTRK2, and
NTRK3 genes, respectively.[2][3] In several types of cancer, chromosomal rearrangements can
lead to NTRK gene fusions, resulting in the production of chimeric TRK fusion proteins with
constitutively active kinase function.[3][4][5] These fusion proteins drive oncogenesis by
activating downstream signaling pathways, including the RAS/MAPK/ERK and PI3K/Akt
pathways, which promote cell proliferation, survival, and differentiation.[2][6]

Trk-IN-17 is a potent and selective, ATP-competitive small molecule inhibitor of TRK kinases.
These application notes provide an overview of the mechanism of action of Trk-IN-17, its
effects on downstream signaling, and detailed protocols for its use in cancer research.

Mechanism of Action
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Trk-IN-17 is designed to target and inhibit the kinase activity of TRKA, TRKB, and TRKC,
including their oncogenic fusion proteins. By binding to the ATP-binding pocket of the TRK
kinase domain, Trk-IN-17 prevents the phosphorylation and activation of the receptor, thereby
blocking downstream signaling cascades that are critical for tumor cell growth and survival.[7]

Data Presentation

Kinase Target IC50 (nM)
TRKA 15

TRKB 2.1

TRKC 1.8

ALK >1000
ROS1 >1000
EGFR >2000

IC50 values represent the concentration of Trk-IN-17 required to inhibit 50% of the kinase
activity.

Table 2: Anti-proliferative Activity of Trk-IN-17 in Cancer

Cell Lines
Cell Line Cancer Type NTRK Fusion IC50 (nM)
KM12 Colorectal Cancer TPM3-NTRK1 10.5
CUTO-3 Lung Cancer MPRIP-NTRK1 15.2
SW-527 Breast Cancer ETV6-NTRK3 8.9
A549 Lung Cancer Wild-type >5000
HCT116 Colorectal Cancer Wild-type >5000
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IC50 values represent the concentration of Trk-IN-17 required to inhibit 50% of cell proliferation
after 72 hours of treatment.[8][9][10][11]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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